4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-chloro-3-[(2,3-dimethylphenyl)sulfamoyl]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C18H21ClN2O4S/c1-12-5-4-6-16(13(12)2)21-26(23,24)17-11-14(7-8-15(17)19)18(22)20-9-10-25-3/h4-8,11,21H,9-10H2,1-3H3,(H,20,22)
• InChI Key: SYFFVNXMCPCVPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCCOC)Cl)C
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-methoxyethyl)benzamide, also known as DAS181, is a small molecule drug that has shown potential for treating viral infections.

Mechanism of Action

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-methoxyethyl)benzamide works by cleaving sialic acid residues on the surface of host cells, which are necessary for viral attachment. This prevents the virus from entering the cell and replicating.
Biochemical and Physiological Effects
This compound has been shown to be well-tolerated in animal studies and has a low toxicity profile. It has also been shown to have a long half-life, making it a potential candidate for once-daily dosing.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-methoxyethyl)benzamide in lab experiments is its specificity for sialic acid residues, which allows for targeted inhibition of viral entry. However, its effectiveness may vary depending on the specific virus being studied.

Future Directions

Future research on 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-methoxyethyl)benzamide could explore its potential use in treating other viral infections, as well as its efficacy in combination with other antiviral drugs. Additionally, further studies could investigate the pharmacokinetics and pharmacodynamics of this compound in humans, as well as potential drug-drug interactions.

Scientific Research Applications

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(2-methoxyethyl)benzamide has been studied extensively for its potential use in treating viral infections such as influenza, parainfluenza, and respiratory syncytial virus (RSV). It has been shown to inhibit the attachment and entry of viruses into host cells, making it a promising candidate for antiviral therapy.